2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H24N4/c1-4-5-9-12-20-17-13-14(2)21-19-18(15(3)22-23(17)19)16-10-7-6-8-11-16/h6-8,10-11,13,20H,4-5,9,12H2,1-3H3
• InChI Key: QNLJXPAPGPZYMC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1=CC(=NC2=C(C(=NN12)C)C3=CC=CC=C3)C
• Molecular Formula: C19H24N4
• Molecular Weight: 308.4 g/mol

Description

The compound “2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a chemical substance with the molecular formula C14H14N4. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” can be represented by the SMILES string CC1=NN2C(N=C(C)C=C2)=C1C3=CC=CC=C3. This string represents the connectivity and orientation of the atoms in the molecule.

Physical And Chemical Properties Analysis

The compound “2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a solid. Its molecular weight is 223.27.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Phosphodiesterase Inhibition : A study reported the synthesis of a series of phenylpyrazolo[3,4-d]pyrimidones, which are specific inhibitors of cyclic GMP phosphodiesterase. These compounds showed enzymatic and cellular activity, as well as in vivo oral antihypertensive activity, indicating potential for cardiovascular disease treatment (Dumaitre & Dodic, 1996).

Chemical Synthesis and Methodology

• Flow Chemistry for Diaminopyrazoles : Research on the use of microwave and continuous flow chemistry has facilitated the convenient preparation of aminopyrazoles from commercial aryl halides, demonstrating an efficient method for synthesizing pyrazolo[1,5-a]pyrimidin derivatives (Wilson et al., 2012).

Antitumor and Antimicrobial Activities

• Antitumor and Antimicrobial Derivatives : Novel N-arylpyrazole-containing enaminones were synthesized, leading to derivatives with significant cytotoxic effects against certain cancer cell lines and antimicrobial activity. This suggests potential applications in developing new cancer therapies and antimicrobial agents (Riyadh, 2011).

Radiopharmaceutical Applications

• Translocator Protein Imaging : The synthesis of DPA-714, a compound within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series, for imaging the translocator protein (18 kDa) with PET was explored. This work highlights the utility of these compounds in developing diagnostic tools for neuroinflammation (Dollé et al., 2008).

Crystal Structure Analysis

• N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine : The synthesis and crystal structure of this title compound were reported, contributing to the understanding of molecular interactions and packing patterns in solid-state chemistry (Repich et al., 2017).

Safety and Hazards

The safety and hazards of “2,5-dimethyl-N-pentyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” are not fully known. It is classified as an acute toxic substance. The hazard statements include H301, and the precautionary statements include P301 + P310.